(2z)-1-[(6-Chloropyridin-3-Yl)methyl]imidazolidin-2-Imine
Overview
Description
“(2z)-1-[(6-Chloropyridin-3-Yl)methyl]imidazolidin-2-Imine” is a chemical compound . It is also known as desnitro-imidacloprid .
Synthesis Analysis
The synthesis of this compound involves the reduction of imidacloprid by activated Fe in concentrated HCl to obtain a dis-nitro imidacloprid . This compound is further characterized by IR, PMR, and LC-MS/MS spectral analysis .Molecular Structure Analysis
The molecular structure of this compound is represented by the chemical formula C₉H₁₁ClN₄ . The InChI representation is InChI=1S/C9H11ClN4/c10-8-2-1-7 (5-13-8)6-14-4-3-12-9 (14)11 .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include the reduction of nitro compounds . Various methods of homogeneous and heterogeneous catalytic hydrogenations have been reported .Physical and Chemical Properties Analysis
The molecular weight of this compound is 210.663 daltons . It is a non-polymer type .Scientific Research Applications
Photochemical Behavior
Photochemistry in Model Systems : A study by Schippers and Schwack (2008) explored the photochemical behavior of imidacloprid, leading to the degradation of the compound and formation of (2z)-1-[(6-Chloropyridin-3-yl)methyl]imidazolidin-2-imine as the main product. This research suggests potential reactions with plant cuticle components, contributing to the understanding of pesticide residues in plants (Schippers & Schwack, 2008).
Phototransformation on Plant Surfaces : Another study by Schippers and Schwack (2010) investigated the phototransformation of imidacloprid on tomato fruit cuticles and fruits. The formation of this compound was observed, highlighting its role in the photodegradation process on plant surfaces (Schippers & Schwack, 2010).
Organic Synthesis and Chemical Reactions
Synthesis of Heterocyclic Compounds : Li et al. (2011) described the use of related imidazolidine derivatives in constructing imidazo(pyrido)[1,2-a]pyridines through tandem annulations. This research opens avenues for synthesizing novel heterocycles, demonstrating the compound's versatility in organic synthesis (Li et al., 2011).
Formation of Fluorescent Probes : Shao et al. (2011) synthesized imidazo[1,2-a]pyridine derivatives, including a compound similar to this compound, which proved to be an efficient fluorescent probe for mercury ions (Shao et al., 2011).
Biological Activity
Evaluation as Insecticidal Agent : Samaritoni et al. (2003) investigated dihydropiperazine neonicotinoid compounds, including derivatives of imidacloprid. Their study contributes to the understanding of the biological activity of these compounds as insecticidal agents (Samaritoni et al., 2003).
Residue Evaluation in Agriculture : Prasad et al. (2007) conducted a residue evaluation of controlled-release formulations of imidacloprid in agricultural settings, providing insights into the environmental impact and effectiveness of such compounds (Prasad et al., 2007).
Mechanism of Action
Desnitro-imidacloprid, also known as WT3F2K5PF2 or (2z)-1-[(6-Chloropyridin-3-Yl)methyl]imidazolidin-2-Imine or UNII-WT3F2K5PF2, is a bioactive metabolite of the insecticide imidacloprid . This compound has been found to have significant effects on various biological systems, and this article aims to provide a comprehensive overview of its mechanism of action.
Target of Action
The primary target of desnitro-imidacloprid is the nicotinic acetylcholine receptor (nAChR) on human neurons . These receptors play a crucial role in neuronal signaling, and their activation can lead to various physiological responses .
Mode of Action
Desnitro-imidacloprid acts as an agonist at the nAChR, meaning it binds to these receptors and activates them . It has been found to act on the physiologically important human nAChR subtypes α7, α3β4, and α4β2 with similar potency as nicotine .
Biochemical Pathways
Upon activation of the nAChR, desnitro-imidacloprid triggers a cascade of biochemical events. It has been found to activate the extracellular signal-regulated kinase cascade via the nicotinic receptor and intracellular calcium mobilization . This pathway plays a crucial role in cell signaling and can influence various cellular processes, including growth and differentiation .
Pharmacokinetics
Imidacloprid, the parent compound of desnitro-imidacloprid, is readily absorbed through the gastrointestinal tract . Once in the body, imidacloprid can be converted to desnitro-imidacloprid
Result of Action
The activation of nAChRs by desnitro-imidacloprid can lead to various molecular and cellular effects. For instance, it has been found to differentially affect ovarian antral follicle growth and hormone synthesis . Specifically, desnitro-imidacloprid inhibited follicle growth and caused follicles to rupture in culture . It also influenced the levels of various hormones, decreasing testosterone and progesterone, and altering estradiol levels .
Action Environment
The action of desnitro-imidacloprid can be influenced by various environmental factors. For instance, imidacloprid, the parent compound, is more water-soluble than other insecticides, increasing the likelihood of large-scale environmental accumulation and chronic exposure of non-targeted species . Moreover, imidacloprid can be converted to desnitro-imidacloprid in the environment .
Biochemical Analysis
Biochemical Properties
Desnitro-imidacloprid exhibits an agonistic effect on nicotinic acetylcholine receptors (nAChRs) at sub-micromolar concentrations . It acts on the physiologically important human nAChR subtypes α7, α3β4, and α4β2 with similar potency as nicotine .
Cellular Effects
Desnitro-imidacloprid functionally affects human neurons similar to nicotine by triggering α7 and several non-α7 nAChRs . It has been shown to inhibit follicle growth and cause follicles to rupture in culture . It also influences hormone synthesis, decreasing testosterone and progesterone levels .
Molecular Mechanism
Desnitro-imidacloprid exerts its effects at the molecular level through its agonistic action on nAChRs . Molecular docking studies support an activity of Desnitro-imidacloprid similar to that of nicotine .
Temporal Effects in Laboratory Settings
The effects of Desnitro-imidacloprid on human neurons and ovarian antral follicle growth have been observed over a period of 96 hours
Metabolic Pathways
Desnitro-imidacloprid is a metabolite of imidacloprid, suggesting it’s involved in the metabolic pathways of this parent compound
Properties
IUPAC Name |
1-[(6-chloropyridin-3-yl)methyl]-4,5-dihydroimidazol-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11ClN4/c10-8-2-1-7(5-13-8)6-14-4-3-12-9(14)11/h1-2,5H,3-4,6H2,(H2,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEQZFAGVRGWPDK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=N1)N)CC2=CN=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90436011 | |
Record name | Desnitro-imidacloprid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90436011 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
115970-17-7 | |
Record name | Desnitro-imidacloprid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=115970-17-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Desnitro-imidacloprid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0115970177 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Desnitro-imidacloprid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90436011 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | DESNITRO-IMIDACLOPRID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/WT3F2K5PF2 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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